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Compound of Interest

Compound Name: Isopropyl lactate

cat. No.: B1615176

Proper disposal of isopropyl lactate is essential for maintaining laboratory safety, ensuring
environmental protection, and complying with regulations. Inadequate handling of this chemical
waste can lead to significant risks, including fires and environmental contamination.[1] This
guide provides detailed, procedural instructions for researchers, scientists, and drug
development professionals to manage and dispose of isopropyl lactate responsibly.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is critical to understand the hazards associated
with isopropyl lactate and to use appropriate personal protective equipment (PPE).

o Hazard Identification: Isopropyl lactate is classified as a flammable liquid and vapor and
can cause skin and eye irritation.[2] It is a combustible liquid that should be kept away from
heat, sparks, and open flames.[2][3]

o Personal Protective Equipment (PPE): When handling isopropyl lactate waste, always wear
suitable protective clothing, including chemical-resistant gloves and safety goggles or a face
shield.[1][3] All handling should be performed in a well-ventilated area, such as a chemical
fume hood.[3]

e Incompatible Materials: Avoid contact with strong acids, bases, and oxidizing agents to
prevent dangerous reactions.[2][4]

Isopropyl Lactate Properties for Disposal
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A summary of key quantitative data and identifiers is crucial for proper waste documentation

and handling.

Property Value Source
CAS Number 597-37-7 / 616-09-1 [2][3]
UN Number 1993 [2]
Hazard Class 3 (Flammable Liquids) [2]
Packing Group 1 [2]
Flash Point ~57°C /135 °F [5]
Boiling Point 166-169 °C [315]

o Low acute oral toxicity;
Toxicity ) ] o [2][6]
potential skin and eye irritant.

Biodegradability Readily biodegradable. [2][7]

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of isopropyl lactate
waste.

Step 1: Waste Classification and Segregation

First, classify the waste as hazardous due to its flammability.[1][8] It is imperative to segregate
isopropyl lactate waste from other chemical waste streams to avoid dangerous reactions.
Specifically, store it separately from acids, bases, and oxidizing agents.[2][4]

Step 2: Use of Appropriate Containers

All chemical waste must be stored in appropriate containers that are chemically compatible with
the waste.[1][9]

e Use a clean, leak-proof container equipped with a secure, tight-fitting lid.[9][10]
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e Ensure the container is clearly and accurately labeled. The label must include the words
"Hazardous Waste," the full chemical name ("Isopropyl Lactate"), and a clear indication of
its flammable nature.[1][4]

o Never overfill liquid waste containers; leave sufficient headspace to allow for vapor
expansion.[10]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA), which must be at or near the point of waste generation.[4][8]

e The SAA must be away from heat sources, direct sunlight, and ignition sources like sparks or
open flames.[1][3]

o Federal regulations limit the amount of hazardous waste that can be stored in an SAAto a
maximum of 55 gallons. Once this limit is reached, the waste must be removed within three
days.[8]

o Partially filled containers may remain in the SAA for up to one year.[4]

Step 4: Waste Disposal Procedure

Disposing of isopropyl lactate down the drain or in regular trash is strictly prohibited.[1][2][3]
The appropriate disposal method depends on the quantity.

o Small Quantities or Spills (<50 mL): Absorb the liquid onto an inert, non-combustible material
such as vermiculite, perlite, or sand.[11] Scoop the mixture into a suitable waste container,
seal it, label it as hazardous waste, and store it in the SAA for collection.[11][12]

e Large Quantities (>50 mL): For larger volumes, the waste must be collected by a licensed
hazardous waste disposal company.[8][11] The typical disposal method for this type of waste
is controlled incineration at a licensed chemical destruction plant.[3]

Step 5: Empty Container Disposal

Empty containers that held isopropyl lactate may still contain flammable residue and vapors.
[2] These containers must be managed properly.
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o Containers can be triple-rinsed with a suitable solvent. The rinseate must be collected and
disposed of as hazardous waste.[3]

 Alternatively, the packaging can be punctured to make it unusable for other purposes and
then disposed of in a sanitary landfill or via controlled incineration, in accordance with local

regulations.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
isopropyl lactate waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.chemicalbook.com/msds/isopropyl-s-lactate.pdf
https://www.chemicalbook.com/msds/isopropyl-s-lactate.pdf
https://www.benchchem.com/product/b1615176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Isopropyl Lactate Waste G@

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection)

Step 2: Classify as Flammable
Hazardous Waste

'

Step 3: Use Labeled, Sealed,
Compatible Container

'

Step 4: Store in Designated SAA
(Away from Ignition Sources)

Evaluate Quantity

Small Quantity / Spill Bulk Quantity
(<50 mL) (>50 mL)

Final Disposal via
Controlled Incineration

Click to download full resolution via product page

Caption: Isopropyl Lactate Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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